Cas no 1017183-70-8 (3-(4-fluorophenyl)-2-methylpropanoyl Chloride)

• Product Name: 3-(4-fluorophenyl)-2-methylpropanoyl Chloride
• CAS No: 1017183-70-8
• MF: C₁₀H₁₀ClFO
• MW: 200.637205600739
• MDL: MFCD09894790
• CID: 1130228
• PubChem ID: 24264941
• Update Time: 2025-06-08

3-(4-fluorophenyl)-2-methylpropanoyl Chloride Chemical and Physical Properties

Names and Identifiers

• 3-(4-Fluorophenyl)-2-methylpropanoyl chloride
• 3-(4-fluorophenyl)--2-Methylpropanoyl chloride
• J-650238
• NS00077721
• MFCD09894790
• DTXSID30893609
• 3-(4-FLUOROPHENYL)-2-METHYLPROPIONYLCHLORIDE
• HJOAOPVBPDCOFZ-UHFFFAOYSA-N
• 1017183-70-8
• AKOS015945847
• EC 426-370-7
• 3-(4-fluorophenyl)-2-methylpropanoylchloride
• 3-(4-fluorophenyl)-2-methylpropanoyl Chloride

• MDL： MFCD09894790
• Inchi： 1S/C10H10ClFO/c1-7(10(11)13)6-8-2-4-9(12)5-3-8/h2-5,7H,6H2,1H3
• InChI Key： HJOAOPVBPDCOFZ-UHFFFAOYSA-N
• SMILES： ClC(C(C)CC1C=CC(=CC=1)F)=O

Computed Properties

• Exact Mass: 200.04000
• Monoisotopic Mass: 200.0404208g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 13
• Rotatable Bond Count: 3
• Complexity: 176
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.3
• Topological Polar Surface Area: 17.1Ų

Experimental Properties

• Density: 1.191±0.06 g/cm3 (20 ºC 760 Torr),
• Boiling Point: 260.2±23.0 ºC (760 Torr),
• Flash Point: 111.2±22.6 ºC,
• Solubility: Very slightly soluble (0.26 g/l) (25 º C),
• PSA: 17.07000
• LogP: 2.76970

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Phenylpropanes

Additional information on 3-(4-fluorophenyl)-2-methylpropanoyl Chloride

Introduction to 3-(4-Fluorophenyl)-2-methylpropanoyl Chloride (CAS No. 1017183-70-8)

3-(4-Fluorophenyl)-2-methylpropanoyl chloride (CAS No. 1017183-70-8) is a versatile organic compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound, also known as 4-fluoro-α-methylphenylacetyl chloride, is a valuable intermediate in the synthesis of various pharmaceuticals and fine chemicals. Its unique chemical structure, featuring a fluorinated aromatic ring and a chloroacyl group, makes it an attractive candidate for the development of novel therapeutic agents.

The chemical formula of 3-(4-fluorophenyl)-2-methylpropanoyl chloride is C₁₀H₉ClF, and it has a molecular weight of approximately 195.63 g/mol. The compound is a colorless to pale yellow liquid at room temperature and is highly reactive due to the presence of the acyl chloride functional group. This reactivity allows it to participate in a wide range of chemical reactions, including nucleophilic acyl substitution, which is crucial for its applications in synthetic chemistry.

In recent years, the use of fluorinated compounds in drug discovery has become increasingly prevalent due to their ability to enhance the pharmacological properties of lead molecules. Fluorine atoms can improve the metabolic stability, lipophilicity, and binding affinity of drug candidates, making them more effective and safer for therapeutic use. 3-(4-Fluorophenyl)-2-methylpropanoyl chloride is no exception, as its fluorinated aromatic ring contributes to these beneficial properties.

The synthesis of 3-(4-fluorophenyl)-2-methylpropanoyl chloride typically involves the reaction of 4-fluoro-α-methylphenylacetic acid with thionyl chloride or another suitable chlorinating agent. This process is well-documented in the literature and can be optimized for large-scale production. The resulting compound is highly pure and can be used directly in subsequent synthetic steps without further purification.

In the context of medicinal chemistry, 3-(4-fluorophenyl)-2-methylpropanoyl chloride has been utilized as a key intermediate in the synthesis of several important pharmaceuticals. For example, it has been employed in the development of selective serotonin reuptake inhibitors (SSRIs) and other central nervous system (CNS) drugs. The ability to introduce specific functional groups through this intermediate allows for fine-tuning of the pharmacological profile of the final drug product.

Beyond its applications in pharmaceuticals, 3-(4-fluorophenyl)-2-methylpropanoyl chloride has also found use in other areas of chemistry. It can serve as a building block for the synthesis of agrochemicals, dyes, and polymers. The versatility of this compound makes it an essential tool in the chemist's arsenal for developing new materials with tailored properties.

In terms of safety and handling, it is important to note that 3-(4-fluorophenyl)-2-methylpropanoyl chloride, like other acyl chlorides, can be hazardous if not managed properly. It should be stored in a cool, dry place away from moisture and strong bases. Personal protective equipment (PPE) such as gloves, goggles, and lab coats should be worn when handling this compound to prevent skin contact and inhalation.

The environmental impact of using 3-(4-fluorophenyl)-2-methylpropanoyl chloride in chemical processes is another important consideration. Efforts are being made to develop greener synthetic methods that minimize waste generation and reduce the use of hazardous reagents. For instance, catalytic methods involving metal complexes have shown promise in improving the sustainability of acyl chloride synthesis.

In conclusion, 3-(4-fluorophenyl)-2-methylpropanoyl chloride (CAS No. 1017183-70-8) is a valuable chemical intermediate with a wide range of applications in medicinal chemistry, pharmaceutical research, and other fields. Its unique chemical structure and reactivity make it an indispensable tool for synthetic chemists working on the development of new drugs and materials. As research continues to advance, it is likely that new uses for this compound will be discovered, further expanding its importance in the scientific community.